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Compound of Interest

Compound Name: Nisoxetine hydrochloride, (-)-

Cat. No.: B12764176 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive protocol for the preparation, storage, and

handling of Nisoxetine hydrochloride stock solutions for experimental use. Adherence to these

guidelines will ensure solution accuracy, stability, and integrity for reliable experimental

outcomes.

Chemical and Physical Properties
Nisoxetine hydrochloride is a potent and selective norepinephrine reuptake inhibitor.[1][2][3]

Accurate preparation of stock solutions requires consideration of its key chemical and physical

properties, which are summarized in the table below.

Property Value References

Molecular Formula C₁₇H₂₁NO₂ · HCl [4]

Molecular Weight 307.82 g/mol [4][5]

Appearance White to beige solid [4]

Purity ≥98% (HPLC) [6]

Solubility Data
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The choice of solvent is critical for preparing a stable stock solution. The solubility of Nisoxetine

hydrochloride in common laboratory solvents is detailed below. For aqueous solutions, it is

recommended to use them on the same day of preparation.[6] If using water as the solvent for

a stock solution that will be added to cell cultures, it should be sterile filtered through a 0.22 µm

filter before use.[1]

Solvent Solubility References

Water
Soluble up to 100 mM

(approximately 30.78 mg/mL)
[4]

DMSO
Soluble up to 45 mg/mL

(approximately 146.19 mM)
[7]

Ethanol Soluble up to 50 mg/mL [6]

Experimental Protocol: Preparation of a 10 mM
Nisoxetine Hydrochloride Stock Solution in Water
This protocol describes the preparation of a 10 mM stock solution of Nisoxetine hydrochloride

in water.

Materials:

Nisoxetine hydrochloride powder

High-purity water (e.g., Milli-Q® or equivalent)

Calibrated analytical balance

Appropriate volumetric flasks and pipettes

Vortex mixer or sonicator

Sterile 0.22 µm syringe filter (optional, for cell culture applications)

Cryogenic vials for aliquoting
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Procedure:

Determine the required mass: Calculate the mass of Nisoxetine hydrochloride needed to

prepare the desired volume of a 10 mM stock solution using the following formula: Mass

(mg) = 10 mM × 307.82 g/mol × Volume (L) For example, to prepare 10 mL of a 10 mM stock

solution, you would need 30.78 mg of Nisoxetine hydrochloride.

Weigh the compound: Carefully weigh the calculated amount of Nisoxetine hydrochloride

powder using a calibrated analytical balance.

Dissolve the compound: Add the weighed powder to a volumetric flask. Add a portion of the

high-purity water (approximately half of the final volume) and mix thoroughly by vortexing or

sonication until the solid is completely dissolved.

Adjust to final volume: Once the solid is completely dissolved, add high-purity water to reach

the final desired volume.

Sterilization (optional): For applications requiring sterile conditions, such as cell culture

experiments, filter the stock solution through a 0.22 µm syringe filter into a sterile container.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in

cryogenic vials to minimize freeze-thaw cycles. Store the aliquots at -20°C for short-term

storage (up to 1 month) or -80°C for long-term storage (up to 6 months).[8] Aqueous

solutions should ideally be used fresh and storing for more than one day is not

recommended.[6] The solid compound can be stored at room temperature.[4]

Visualization of the Experimental Workflow
The following diagram illustrates the key steps in the preparation of a Nisoxetine hydrochloride

stock solution.
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Caption: Workflow for Nisoxetine Hydrochloride Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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